Cas no 499120-71-7 (Hexanoic acid, 2-cyano-5-methyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product Name: Hexanoic acid, 2-cyano-5-methyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 499120-71-7
• MF: C₁₈H₃₁NO₂
• MW: 293.444245576859
• CID: 1538211
• Update Time: 2024-08-23

Hexanoic acid, 2-cyano-5-methyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-cyano-5-methyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• Hexanoic acid, 2-cyano-5-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester

• Inchi： 1S/C18H31NO2/c1-12(2)6-8-15(11-19)18(20)21-17-10-14(5)7-9-16(17)13(3)4/h12-17H,6-10H2,1-5H3/t14-,15?,16+,17-/m1/s1
• InChI Key： CUNFCXIGDXBGLG-KFIMKLJYSA-N
• SMILES： C(O[C@@H]1C[C@H](C)CC[C@H]1C(C)C)(=O)C(C#N)CCC(C)C

Computed Properties

• Exact Mass: 293.23563

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 391.2±15.0 °C(Predicted)
• PSA: 50.09